Cas no 119825-68-2 (methyl 2-amino-4-chloropent-4-enoate)

• Product Name: methyl 2-amino-4-chloropent-4-enoate
• CAS No: 119825-68-2
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 3677486
• PubChem ID: 15609994
• Update Time: 2025-11-03

methyl 2-amino-4-chloropent-4-enoate Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-amino-4-chloro-, methyl ester
• methyl 2-amino-4-chloropent-4-enoate
• EN300-1068518
• methyl2-amino-4-chloropent-4-enoate
• 119825-68-2

• Inchi： 1S/C6H10ClNO2/c1-4(7)3-5(8)6(9)10-2/h5H,1,3,8H2,2H3
• InChI Key： VCVAKYAAHLHCKO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)CC(Cl)=C

Computed Properties

• Exact Mass: 163.0400063Da
• Monoisotopic Mass: 163.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-4-chloropent-4-enoate

Methyl 2-Amino-4-Chloropent-4-enoate (CAS No. 119825-68-2): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

Methyl 2-amino-4-chloropent-4-enoate (CAS No. 119825-68-2) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by its amino and chloro functional groups, as well as its double bond in the pentenyl chain, offers a rich platform for synthetic chemistry and drug development.

The molecular formula of methyl 2-amino-4-chloropent-4-enoate is C₇H₁₁ClNO₂, and its molecular weight is approximately 176.61 g/mol. The compound's structure can be represented as CH₃OOCCH=CHCH(Cl)NH₂. The presence of the methyl ester group at one end of the molecule and the amino group at the other end provides multiple reactive sites, making it a valuable intermediate in various synthetic pathways.

In recent years, the study of methyl 2-amino-4-chloropent-4-enoate has been enriched by advancements in computational chemistry and spectroscopic techniques. High-resolution NMR spectroscopy, for instance, has been instrumental in elucidating the detailed conformational dynamics of this compound. These studies have revealed that the double bond in the pentenyl chain can adopt different geometric isomers (E or Z), which can significantly influence the compound's reactivity and biological activity.

The physical properties of methyl 2-amino-4-chloropent-4-enoate are also noteworthy. It is a colorless liquid at room temperature with a boiling point of around 150°C at reduced pressure. The compound is moderately soluble in water but exhibits high solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in a wide range of chemical reactions and processes.

In the context of pharmaceutical research, methyl 2-amino-4-chloropent-4-enoate has shown promise as a lead compound for the development of novel drugs. Its amino group can be readily modified through various chemical reactions to introduce different functional groups, thereby altering its pharmacological properties. For example, recent studies have explored the use of this compound as a precursor for synthesizing potential antiviral agents. The chloro substituent on the pentenyl chain has been shown to enhance the compound's ability to interact with specific biological targets, such as viral enzymes.

Beyond its potential in drug development, methyl 2-amino-4-chloropent-4-enoate has also found applications in other areas of chemical research. In materials science, it has been used as a building block for designing functional polymers with unique mechanical and optical properties. The double bond in the molecule can be polymerized under controlled conditions to form polymers with tailored architectures. These polymers have shown promise in applications such as drug delivery systems and photonic devices.

The synthesis of methyl 2-amino-4-chloropent-4-enoate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of an appropriate chlorinated aldehyde with an amino acid ester, followed by dehydration to form the desired double bond. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that minimize waste production.

In conclusion, methyl 2-amino-4-chloropent-4-enoate (CAS No. 119825-68-2) is a multifaceted organic compound with significant potential in both chemical and pharmaceutical research. Its unique structural features, combined with its versatile reactivity, make it an attractive candidate for further exploration and application development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the scientific community.